N'-[(2-methylbenzoyl)oxy]-2-pyridinecarboximidamide
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Overview
Description
N'-[(2-methylbenzoyl)oxy]-2-pyridinecarboximidamide, also known as MPPI, is a chemical compound that has been extensively studied for its potential use in scientific research.
Mechanism of Action
N'-[(2-methylbenzoyl)oxy]-2-pyridinecarboximidamide works by binding to the active site of enzymes and inhibiting their activity. It has been shown to be selective for certain enzymes, making it a useful tool for studying the activity of specific enzymes in cells.
Biochemical and Physiological Effects:
This compound has been shown to have a low toxicity profile and is generally well-tolerated in cells. It has been shown to inhibit the growth of certain cancer cells and may have potential as a therapeutic agent.
Advantages and Limitations for Lab Experiments
One advantage of N'-[(2-methylbenzoyl)oxy]-2-pyridinecarboximidamide is its selectivity for certain enzymes, making it a useful tool for studying the activity of specific enzymes in cells. However, its use as a therapeutic agent may be limited by its low potency and the need for further optimization.
Future Directions
For N'-[(2-methylbenzoyl)oxy]-2-pyridinecarboximidamide research include the development of more potent analogs for use as therapeutic agents, the exploration of its potential as a diagnostic tool for cancer, and the identification of new enzymes that may be targeted by this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential effects on other cellular processes.
Synthesis Methods
N'-[(2-methylbenzoyl)oxy]-2-pyridinecarboximidamide can be synthesized using a variety of methods, including the reaction of 2-pyridinecarboximidamide with 2-methylbenzoyl chloride in the presence of a base such as triethylamine. Other methods include the reaction of 2-pyridinecarboximidamide with 2-methylbenzoyl isocyanate or the reaction of 2-pyridinecarboximidamide with 2-methylbenzoyl azide.
Scientific Research Applications
N'-[(2-methylbenzoyl)oxy]-2-pyridinecarboximidamide has been studied for its potential use as a fluorescent probe for imaging the activity of enzymes such as proteases and kinases. It has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of certain cancer cells.
properties
IUPAC Name |
[(Z)-[amino(pyridin-2-yl)methylidene]amino] 2-methylbenzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3O2/c1-10-6-2-3-7-11(10)14(18)19-17-13(15)12-8-4-5-9-16-12/h2-9H,1H3,(H2,15,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCOUDCNOSVEMFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)ON=C(C2=CC=CC=N2)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=CC=C1C(=O)O/N=C(/C2=CC=CC=N2)\N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.